4-(N,N-dimethylsulfamoyl)-N-(5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H23N5O4S3/c1-22(2)30(26,27)14-8-6-13(7-9-14)16(25)19-17-20-21-18(29-17)28-12-15(24)23-10-4-3-5-11-23/h6-9H,3-5,10-12H2,1-2H3,(H,19,20,25)
• InChI Key: IRHLKKULBCUIOJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)N3CCCCC3
• Molecular Formula: C18H23N5O4S3
• Molecular Weight: 469.6 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H23N5O4S3 and its molecular weight is 469.59. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Research by Başoğlu et al. (2013) explored the microwave-assisted synthesis of compounds containing 1,3,4-thiadiazole and related moieties, showing antimicrobial, antilipase, and antiurease activities. These findings indicate potential applications in developing new antimicrobial agents and treatments for diseases related to enzyme dysregulation (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Antimycobacterial and Antituberculosis Activities

A series of compounds featuring a piperidine and thiadiazole scaffold were evaluated for their activity against Mycobacterium tuberculosis, with some showing significant inhibitory effects. This research highlights the potential for developing new antituberculosis drugs based on these chemical structures (Jeankumar et al., 2013).

Anti-inflammatory and Analgesic Agents

Compounds derived from visnaginone and khellinone, incorporating thiadiazole and other heterocyclic motifs, were studied for their COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings suggest applications in developing new therapies for inflammatory diseases and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antidepressant Mechanisms

The oxidative metabolism and potential antidepressant effects of Lu AA21004, a compound containing a piperazine moiety, were investigated, revealing insights into its metabolic pathways and therapeutic potential (Hvenegaard et al., 2012).

Anticancer Properties

The synthesis and evaluation of benzamide derivatives containing thiadiazole groups were carried out, showing significant anticancer activities. These studies contribute to the search for new anticancer compounds and understanding their mechanisms of action (Tiwari et al., 2017).